Cas no 2680789-75-5 (benzyl N-(3-chloroisoquinolin-5-yl)carbamate)

• Product Name: benzyl N-(3-chloroisoquinolin-5-yl)carbamate
• CAS No: 2680789-75-5
• MF: C₁₇H₁₃ClN₂O₂
• MW: 312.750323057175
• CID: 5635074
• PubChem ID: 165923858
• Update Time: 2025-05-23

benzyl N-(3-chloroisoquinolin-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680789-75-5
• benzyl N-(3-chloroisoquinolin-5-yl)carbamate
• EN300-28292504

• Inchi： 1S/C17H13ClN2O2/c18-16-9-14-13(10-19-16)7-4-8-15(14)20-17(21)22-11-12-5-2-1-3-6-12/h1-10H,11H2,(H,20,21)
• InChI Key： AYSKNGKGQQMSHC-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=N1)C=CC=C2NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 312.0665554g/mol
• Monoisotopic Mass: 312.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(3-chloroisoquinolin-5-yl)carbamate

Research Brief on Benzyl N-(3-chloroisoquinolin-5-yl)carbamate (CAS: 2680789-75-5): Recent Advances and Applications

Benzyl N-(3-chloroisoquinolin-5-yl)carbamate (CAS: 2680789-75-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting protein kinases and other enzymes involved in disease pathways. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

The synthesis of benzyl N-(3-chloroisoquinolin-5-yl)carbamate has been optimized in recent studies to improve yield and purity. Researchers have employed novel catalytic methods and green chemistry principles to streamline the production process. For instance, a 2023 study demonstrated the use of palladium-catalyzed cross-coupling reactions to efficiently introduce the carbamate moiety, achieving a yield of over 85%. These advancements are critical for scaling up production and ensuring the compound's availability for further pharmacological testing.

In terms of biological activity, benzyl N-(3-chloroisoquinolin-5-yl)carbamate has shown promising results as a modulator of kinase activity. Preliminary in vitro studies indicate that the compound exhibits selective inhibition against certain isoforms of protein kinase C (PKC), which are implicated in cancer and inflammatory diseases. A 2022 study published in the Journal of Medicinal Chemistry reported that the compound demonstrated nanomolar affinity for PKC-θ, making it a potential candidate for the development of targeted therapies for autoimmune disorders.

Further investigations into the mechanism of action have revealed that benzyl N-(3-chloroisoquinolin-5-yl)carbamate interacts with the ATP-binding site of target kinases, thereby preventing phosphorylation of downstream substrates. Structural-activity relationship (SAR) studies have identified the chloroisoquinoline moiety as critical for binding affinity, while the benzyl carbamate group enhances solubility and bioavailability. These insights are guiding the design of next-generation derivatives with improved pharmacokinetic properties.

Beyond its kinase inhibitory activity, recent research has explored the compound's potential in other therapeutic areas. For example, a 2023 study highlighted its role as a precursor in the synthesis of proteolysis-targeting chimeras (PROTACs), which are emerging as a powerful strategy for targeted protein degradation. The compound's versatility as a building block for bifunctional molecules underscores its value in modern drug discovery.

In conclusion, benzyl N-(3-chloroisoquinolin-5-yl)carbamate (CAS: 2680789-75-5) represents a promising scaffold for the development of novel therapeutics. Ongoing research is expected to further elucidate its pharmacological potential and expand its applications in chemical biology and medicine. Future directions may include in vivo efficacy studies, formulation optimization, and exploration of combination therapies. The compound's unique chemical properties and biological activity make it a valuable asset for researchers in the field.